Cas no 1334373-83-9 (1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea
• CAS No: 1334373-83-9
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6451780
• Update Time: 2025-10-29

1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea

• Inchi： 1S/C14H22N2O3/c1-10-5-6-12(7-11(10)2)16-13(17)15-8-14(3,18)9-19-4/h5-7,18H,8-9H2,1-4H3,(H2,15,16,17)
• InChI Key： GATHQSCTVXFGFC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCC(O)(C)COC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea

Introduction to 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea (CAS No. 1334373-83-9)

1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea, identified by the CAS number 1334373-83-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a dimethylphenyl group and a hydroxy-3-methoxy-2-methylpropyl moiety linked through a urea functional group, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple substituents suggests a high degree of specificity, which is often crucial in drug design and development.

The dimethylphenyl aromatic ring in this compound contributes to its lipophilicity and may influence its interaction with biological targets. Such aromatic systems are frequently employed in medicinal chemistry due to their ability to stabilize certain pharmacophores and enhance binding affinity. The hydroxy-3-methoxy-2-methylpropyl side chain introduces both hydrophilic and hydrophobic elements, potentially modulating solubility and metabolic stability. These structural features make the compound a promising candidate for further investigation in various therapeutic contexts.

In recent years, there has been growing interest in the development of novel urea-based compounds as pharmacological agents. Urea derivatives are known for their versatility in drug design, often serving as key motifs in small molecule inhibitors and activators. The specific arrangement of functional groups in 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea may confer unique properties that could be exploited for therapeutic purposes. For instance, the urea group can engage in hydrogen bonding interactions with biological targets, which is a critical factor in drug-receptor binding.

Current research in pharmaceutical chemistry increasingly focuses on identifying molecules that can modulate protein-protein interactions (PPIs), which are often involved in complex diseases such as cancer and inflammation. The structural features of 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea suggest that it may have the potential to disrupt or regulate PPIs. Preliminary studies have indicated that similar urea derivatives exhibit inhibitory activity against certain enzymes and receptors, making this compound an attractive subject for further exploration.

The synthesis of 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopurity, which is essential for many pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea with its target proteins. These studies often involve docking simulations, which predict how the compound interacts with specific amino acid residues on the protein surface. By analyzing these interactions, researchers can identify key pharmacophoric elements and optimize the molecule for improved potency and selectivity.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea are also critical considerations in drug development. Factors such as solubility, permeability, and metabolic stability must be evaluated to determine whether the compound can reach its intended biological target at effective concentrations. In vitro assays are commonly used to assess these properties using cell-based or enzyme-mediated systems.

In conclusion, 1-(3,4-dimethylphenyl)-3-(2-hydroxy-3-methoxy-2-methylpropyl)urea (CAS No. 1334373-83-9) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups and aromatic systems makes it a compelling candidate for further investigation into its biological activities and therapeutic potential. As research in medicinal chemistry continues to advance, compounds like this one will play an increasingly important role in the discovery and development of new drugs.